3-Iodo-4-methylbenzohydrazide

• Molecular Formula: C8H9IN2O
• Molecular Weight: 276.07 g/mol
• IUPAC Name: 3-iodo-4-methylbenzohydrazide
• InChI: InChI=1S/C8H9IN2O/c1-5-2-3-6(4-7(5)9)8(12)11-10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: VQGDQPOOMVSHNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NN)I

Description

3-Iodo-4-methylbenzohydrazide is a useful research compound. Its molecular formula is C8H9IN2O and its molecular weight is 276.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Iodo-4-methyl benzoic acid methyl ester was treated with hydrazine to form 3-Iodo-4-methyl benzoic acid hydrazide. 2-(3-Iodo-4-methyl-phenyl)-[1,3,4]oxadiazole was prepared from 3-iodo-4-methyl benzoic acid hydrazide according to a method analogous to that described in J. of Medicinal Chemistry (2001), 44(8): 1268-85, the entire teachings of which are incorporated herein by reference. Compounds 46, 68, 69, 70, and 71 were prepared via an amide coupling reaction analogous to that described in step A of the synthesis of Compound 1, followed by a Suzuki coupling reaction analogous to that described in step B of the synthesis of Compound 1. The amide coupling reaction and Suzuki coupling reaction are shown for Compound 69 in Scheme XX below: